Cas no 19325-95-2 (3-I-Ara-U)

• Product Name: 3-I-Ara-U
• CAS No: 19325-95-2
• MF: C₉H₁₁IN₂O₅
• MW: 354.098514795303
• CID: 163707
• Update Time: 2023-08-02

3-I-Ara-U Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3-deoxy-3-iodo-b-D-arabinofuranosyl)-
• 1-(3'-iodo-3'-deoxyarabinofuranosyl)uracil
• 1-(3-deoxy-3-iodo-beta-D-arabinofuranosyl)pyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-deoxy-3-iodo-beta-D-arabinofuranosyl)-
• 3-I-Ara-U
• 1-(3-Deoxy-3-iodopentofuranosyl)-4-hydroxypyrimidin-2(1H)-one

• Inchi： 1S/C9H11IN2O5/c10-6-4(3-13)17-8(7(6)15)12-2-1-5(14)11-9(12)16/h1-2,4,6-8,13,15H,3H2,(H,11,14,16)/t4-,6-,7+,8-/m1/s1
• InChI Key： ZPBRIWRUKVZCRW-CCXZUQQUSA-N
• SMILES： I[C@@H]1[C@@H](CO)O[C@H]([C@H]1O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 353.971
• Monoisotopic Mass: 353.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 2.13
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.713